Cas no 917870-82-7 (Benzenamine, 4-bromo-N-butyl-N-ethyl-)

• Product Name: Benzenamine, 4-bromo-N-butyl-N-ethyl-
• CAS No: 917870-82-7
• MF: C₁₂H₁₈BrN
• MW: 256.182022571564
• CID: 783721
• PubChem ID: 71428267
• Update Time: 2025-04-19

Benzenamine, 4-bromo-N-butyl-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-N-butyl-N-ethyl-
• 4-bromo-N-butyl-N-ethylaniline
• (4-Bromo-phenyl)-butyl-ethyl-amine
• DTXSID90846994
• 917870-82-7

• Inchi： 1S/C12H18BrN/c1-3-5-10-14(4-2)12-8-6-11(13)7-9-12/h6-9H,3-5,10H2,1-2H3
• InChI Key： HCTGVTHCXRVMMW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(CC)CCCC

Computed Properties

• Exact Mass: 255.06226g/mol
• Monoisotopic Mass: 255.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 3.2Ų